(E)-2-(6,7-Dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)-3-(4-ethoxyphenyl)prop-2-enenitrile

• IUPAC Name: (E)-2-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)-3-(4-ethoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C19H18N2O2S/c1-2-23-17-5-3-14(4-6-17)11-16(12-20)19(22)21-9-7-18-15(13-21)8-10-24-18/h3-6,8,10-11H,2,7,9,13H2,1H3/b16-11+
• InChI Key: BUAMKQXXKMPCMY-LFIBNONCSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=C(C#N)C(=O)N2CCC3=C(C2)C=CS3
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C(\C#N)/C(=O)N2CCC3=C(C2)C=CS3
• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol

Description

(E)-2-(6,7-Dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)-3-(4-ethoxyphenyl)prop-2-enenitrile is a useful research compound. Its molecular formula is C19H18N2O2S and its molecular weight is 338.43. The purity is usually 95%.
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Scientific Research Applications

Electrochromic Properties

• Poly(thieno[3,2-b]thiophene)s Decorated with Electron-Deficient Side Groups : Researchers found that thieno[3,2-b]thiophene derivatives exhibit notable electrochromic properties, which means they can change color when an electric charge is applied. These properties are useful in applications like smart windows, low-energy displays, and electrochromic mirrors (Shao et al., 2017).

Polymerization and Material Synthesis

• Cationic Polymerization Initiation via Oxidation of Free Radicals : Pyridinium salts derived from pyridine, similar to the thieno[3,2-c]pyridine moiety, have been used to initiate polymerization of various compounds, suggesting potential applications in creating novel polymers and materials (Böttcher et al., 1991).

Corrosion Inhibition

• Pyridine Derivatives as Corrosion Inhibitors : Pyridine derivatives, closely related to thieno[3,2-c]pyridine, have been shown to effectively inhibit corrosion in steel, which is significant for industrial applications, particularly in harsh chemical environments (Ansari et al., 2015).

Conducting Metallopolymer Formation

• Electropolymerization of a Ruthenium(II) Bis(pyrazolyl)pyridine Complex : This study demonstrates the synthesis of a novel conducting metallopolymer using a pyridine derivative, which might be applicable in electronic devices, sensors, and other advanced materials (Zhu & Holliday, 2010).

Photophysical and Photochemical Studies

• Photophysics of Pyridine Derivatives : Understanding the photophysical and photochemical properties of pyridine derivatives can lead to applications in light-emitting devices and photovoltaics. Such studies contribute to the development of new materials for organic electronics (Giglio et al., 2000).

Luminescence in Platinum Complexes

• Platinum Complexes with Thienylpyridines : The synthesis and characterization of luminescent platinum complexes using thienylpyridine derivatives have potential applications in organic light-emitting diodes (OLEDs) and other luminescent materials (Kozhevnikov et al., 2009).